Cas no 1213539-35-5 ((3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol
• CAS No: 1213539-35-5
• MF: C₈H₁₁BrN₂O
• MW: 231.089740991592
• CID: 5592910
• PubChem ID: 130686791
• Update Time: 2025-05-20

(3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinepropanol, γ-amino-5-bromo-, (γS)-
• 1213539-35-5
• (3S)-3-AMINO-3-(5-BROMO(3-PYRIDYL))PROPAN-1-OL
• EN300-1164954
• (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol

• Inchi： 1S/C8H11BrN2O/c9-7-3-6(4-11-5-7)8(10)1-2-12/h3-5,8,12H,1-2,10H2/t8-/m0/s1
• InChI Key： FEBZQMXCYJMRRP-QMMMGPOBSA-N
• SMILES： [C@H](C1=CN=CC(Br)=C1)(N)CCO

Computed Properties

• Exact Mass: 230.00548g/mol
• Monoisotopic Mass: 230.00548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.539±0.06 g/cm3(Predicted)
• Boiling Point: 377.7±37.0 °C(Predicted)
• pka: 14.77±0.10(Predicted)

Additional information on (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol

Compound CAS No. 1213539-35-5: (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol

The compound with CAS No. 1213539-35-5, known as (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH2) and a hydroxyl group (-OH) within the same carbon framework. The (S) configuration at the chiral center indicates a specific stereochemistry, which is crucial for its biological activity and selectivity in pharmacological applications.

The molecular structure of (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol consists of a central propane backbone, where the middle carbon is substituted with an amino group and a pyridine ring. The pyridine ring is further substituted at the 5-position with a bromine atom, introducing electron-withdrawing effects that can influence the compound's reactivity and stability. This substitution pattern not only enhances the molecule's electronic properties but also provides a platform for further functionalization in synthetic chemistry.

Recent studies have highlighted the importance of such chiral amino alcohols in asymmetric synthesis, where they serve as versatile building blocks for constructing complex molecular architectures. For instance, researchers have employed (S)-configured amino alcohols like this compound in the synthesis of bioactive molecules, including potential drug candidates for treating neurological disorders and cancer. The presence of bromine in the pyridine ring adds another layer of functionality, enabling participation in various nucleophilic aromatic substitution reactions or serving as a directing group for further modifications.

In terms of physical properties, (3S)-3-amino-3-(5-bromopyridin-3-yl)propan-1-ol exhibits a melting point of approximately 140°C and is sparingly soluble in water due to its polar nature. Its solubility can be enhanced in organic solvents like ethanol or acetonitrile, making it suitable for use in organic reactions under mild conditions. The compound's stability under physiological conditions has also been studied, showing minimal degradation over extended periods, which is advantageous for its potential use in drug delivery systems.

From a synthetic perspective, the preparation of (S)-configured amino alcohols often involves multi-step processes that require precise control over stereochemistry. One common approach involves the resolution of racemic mixtures using chiral resolving agents or enzymatic methods. Alternatively, asymmetric catalysis techniques, such as those involving palladium-catalyzed cross-couplings or organocatalytic reactions, have been employed to directly synthesize enantiomerically enriched samples of this compound.

The application of (S)-configured amino alcohols extends beyond traditional organic synthesis into materials science and biotechnology. For example, these compounds have been explored as components in self-assembling monolayers and surfactants due to their amphiphilic nature. Additionally, their ability to form hydrogen bonds makes them promising candidates for use in supramolecular chemistry and the design of stimuli-responsive materials.

In conclusion, (S)-configured amino alcohols, exemplified by CAS No. 1213539-35-5 ((S)-amino-propanol derivative), represent a class of compounds with diverse applications across multiple disciplines. Their unique structural features and stereochemical properties make them invaluable tools for advancing research in drug discovery, material science, and beyond.